Cas no 181294-99-5 (2-(2-AMINO-4-THIAZOLYL)-(Z)-2-(METHOXYCARBONYLMETHOXYIMINO)ACETIC ACID)

• Product Name: 2-(2-AMINO-4-THIAZOLYL)-(Z)-2-(METHOXYCARBONYLMETHOXYIMINO)ACETIC ACID
• CAS No: 181294-99-5
• MF: C₈H₉N₃O₅S
• MW: 259.239160299301
• CID: 113639
• Update Time: 2024-01-24

2-(2-AMINO-4-THIAZOLYL)-(Z)-2-(METHOXYCARBONYLMETHOXYIMINO)ACETIC ACID Chemical and Physical Properties

Names and Identifiers

• 2-(2-AMINO-4-THIAZOLYL)-(Z)-2-(METHOXYCARBONYLMETHOXYIMINO)ACETIC ACID
• 2-(2-amino-1,3-thiazol-4-yl)-2-(2-methoxy-2-oxoethoxy)iminoacetic acid
• 4-Thiazoleacetic acid,2-[(ethoxycarbonyl)amino]-a-(hydroxyimino)-
• 4-Thiazoleacetic acid, 2-[(ethoxycarbonyl)amino]-α-(hydroxyimino)-

• Inchi： 1S/C8H9N3O5S/c1-15-5(12)2-16-11-6(7(13)14)4-3-17-8(9)10-4/h3H,2H2,1H3,(H2,9,10)(H,13,14)/b11-6-
• InChI Key： AGFYEFQBXHONNW-WDZFZDKYSA-N
• SMILES： C(O)(=O)/C(/C1=CSC(N)=N1)=N\OCC(OC)=O

Computed Properties

• Exact Mass: 259.02637
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.9

Experimental Properties

• Density: 1.65±0.1 g/cm3(Predicted)
• PSA: 124.1
• pka: 2.47±0.10(Predicted)